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Compound of Interest

Compound Name: VinclozolinM2-2204

Cat. No.: B15605978

These application notes provide detailed information and protocols for the use of Vinclozolin
M2 analytical standards in research and drug development.

Chemical and Physical Properties

Vinclozolin M2, a primary metabolite of the fungicide Vinclozolin, is a crucial analyte in
toxicological and environmental studies due to its antiandrogenic properties.[1][2] Accurate
quantification requires high-purity analytical standards.
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Property Value Reference

) 3',5'-Dichloro-2-hydroxy-2-
Systematic Name - [3]
methylbut-3-enanilide

CAS Number 83792-61-4 [3]
Molecular Formula C11H11CI2NO2 [3]
Molecular Weight 260.12 g/mol [3]
Appearance White to off-white solid [4]

Soluble in organic solvents
Solubility such as methanol, ethanol, [5]
acetonitrile, and DMSO.

Store at -20°C for long-term
Storage - [4]
stability.

Sourcing Analytical Standards

High-purity Vinclozolin M2 analytical standards can be procured from various chemical
suppliers specializing in reference materials. It is recommended to obtain a certificate of
analysis with each standard to ensure identity and purity.

Quantitative Data Summary

The following table summarizes available quantitative data for the analysis of Vinclozolin and
its metabolite M2. It is important to note that publicly available data on the limit of detection
(LOD) and limit of quantification (LOQ) for Vinclozolin M2, particularly in food and
environmental matrices, is limited. The provided data for Vinclozolin is for reference.
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] Recovery Referenc
Analyte Matrix Method LOD LOQ
(%) e
Vinclozolin Not Not
Rat Serum HPLC 85-105 [6]
M2 Reported Reported
] ] Not Not
Vinclozolin Rat Serum HPLC 85 - 105 [6]
Reported Reported
Mouse
] ) Not Not
Vinclozolin Plasma, HPLC > 90 [7]
) Reported Reported
Urine
LC-MS/MS 70 - 120 (at Not
0
Vinclozolin Olive Qil & GC- 0.05&0.5 0.05 mg/kg [8]
Reported
MS/MS ma/kg)
] ) ] QUEChER Not
Vinclozolin ~ Wine 60.9 - 95.0 <50 ng/g [9]
S-GC/MS Reported
o QUEChER
Pesticides ] Not 0.005 -
( ) Soil S- 65-116 R ed 0.01 ma/k [10]
eneral eporte .01lm
J GC/MS/MS P 9

Metabolic Pathway of Vinclozolin

Vinclozolin undergoes hydrolysis in biological systems and the environment to form its two

primary metabolites, M1 and M2, both of which exhibit antiandrogenic activity.[1][3]

Hydrolysis
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Caption: Metabolic pathway of Vinclozolin to its primary metabolites M1 and M2.
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Experimental Protocols

This section details analytical methods for the determination of Vinclozolin M2.

Protocol 1: Analysis of Vinclozolin and its Metabolites in
Rat Serum by HPLC

This protocol is adapted from a method for the analysis of Vinclozolin and its metabolites in a
biological matrix.[6]

a. Sample Preparation (Liquid-Liquid Extraction)

e To 100 pL of rat serum, add an internal standard solution.

e Add 200 pL of 0.1 M sodium acetate buffer (pH 5.0).

» Vortex for 30 seconds.

e Add 1 mL of ethyl acetate and vortex for 2 minutes.

e Centrifuge at 3000 rpm for 10 minutes.

o Transfer the upper organic layer to a clean tube.

o Repeat the extraction (steps 4-6) with another 1 mL of ethyl acetate.

o Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen at
40°C.

» Reconstitute the residue in 100 pL of the mobile phase.

b. HPLC Conditions

 Instrument: High-Performance Liquid Chromatography (HPLC) system with UV detection.
e Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um).

» Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).
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Flow Rate: 1.0 mL/min.

Injection Volume: 20 pL.

Detection: UV detector at 210 nm.

Run Time: Approximately 20 minutes.
c. Calibration

Prepare a series of calibration standards of Vinclozolin M2 in the mobile phase at
concentrations ranging from 0.1 to 10 pg/mL. Plot the peak area against the concentration to
generate a calibration curve.

Protocol 2: Generic QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method for Pesticide
Residue Analysis in Food Matrices

This protocol provides a general framework for the extraction of pesticide residues, including
Vinclozolin and its metabolites, from food samples. This method would require optimization and
validation for Vinclozolin M2 specifically.[9][10]

a. Sample Extraction
» Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.
e Add 10 mL of acetonitrile.

e Add the appropriate QUEChERS salt packet (e.g., magnesium sulfate, sodium chloride,
sodium citrate).

o Shake vigorously for 1 minute.
o Centrifuge at 4000 rpm for 5 minutes.

b. Dispersive Solid-Phase Extraction (d-SPE) Cleanup
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e Transfer an aliquot of the supernatant (e.g., 1 mL) to a d-SPE tube containing a cleanup
sorbent (e.g., PSA, C18, GCB).

» Vortex for 30 seconds.

e Centrifuge at 10000 rpm for 5 minutes.

e The resulting supernatant is ready for LC-MS/MS or GC-MS analysis.

c. LC-MS/MS Conditions (Example)

e Instrument: Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS).
e Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 um).

» Mobile Phase: Gradient of water with 0.1% formic acid and methanol with 0.1% formic acid.
» Flow Rate: 0.3 mL/min.

* Injection Volume: 5 pL.

 lonization Mode: Electrospray lonization (ESI) in positive mode.

o MRM Transitions: Specific precursor and product ions for Vinclozolin M2 would need to be
determined.

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of Vinclozolin M2 in a given
sample matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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